Cas no 40114-83-8 ( )

• Product Name: &nbsp
• CAS No: 40114-83-8
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 925327
• PubChem ID: 705473
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethylindeno[1,2-b]quinoxalin-11-one
• 11H-7,8-dimethylindeno[1,2-b]quinoxaline-11-one
• 3,4-dimethylindenoquinoxalin-11-one
• 7,8-dimethyl-indeno[1,2-b]quinoxalin-11-one
• AC1LE2TY
• BTB05331
• NSC162690
• Oprea1_365352
• Oprea1_438433
• NSC-162690
• MLS000526134
• AKOS000541771
• BRD-K52162396-001-02-8
• CL-264361
• SCHEMBL14532729
• 40114-83-8
• 7,8-dimethyl-11H-indeno[1,2-b]quinoxalin-11-one
• Cambridge id 5629396
• SR-01000554086
• CCG-233627
• DTXSID50351630
• SR-01000554086-1
• SMR000116608
• AB00091203-01
• CHEMBL4447281
•  

• Inchi： 1S/C17H12N2O/c1-9-7-13-14(8-10(9)2)19-16-15(18-13)11-5-3-4-6-12(11)17(16)20/h3-8H,1-2H3
• InChI Key： NJWXWXXEFOAELR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C1=NC1C=C(C)C(C)=CC=1N=2

Computed Properties

• Exact Mass: 260.09506
• Monoisotopic Mass: 260.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85
• LogP: 3.45800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines